Cas no 478045-60-2 (N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE)

• Product name: N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE
• CAS No: 478045-60-2
• MF: C₂₅H₂₀N₂O₇S₂
• MW: 524.565504074097
• CID: 5224596

N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5-phenylfuran-2-yl)-4-methoxy-N-(4-methoxybenzenesulfonyl)benzene-1-sulfonamide
• N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE
• Benzenesulfonamide, N-(3-cyano-5-phenyl-2-furanyl)-4-methoxy-N-[(4-methoxyphenyl)sulfonyl]-
• Oprea1_075053
• N-(3-cyano-5-phenylfuran-2-yl)-4-methoxy-N-(4-methoxyphenyl)sulfonylbenzenesulfonamide

• Inchi： 1S/C25H20N2O7S2/c1-32-20-8-12-22(13-9-20)35(28,29)27(36(30,31)23-14-10-21(33-2)11-15-23)25-19(17-26)16-24(34-25)18-6-4-3-5-7-18/h3-16H,1-2H3
• InChI Key： WADOMCQNCOMLSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N(C1=C(C#N)C=C(C2C=CC=CC=2)O1)S(C1C=CC(=CC=1)OC)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 922
• XLogP3: 4.5
• Topological Polar Surface Area: 144

Additional information on N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE

Introduction to N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE (CAS No 478045-60-2)

N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 478045-60-2, represents a unique molecular structure that combines various functional groups, making it a promising candidate for further investigation in drug development.

The molecular architecture of this compound features a benzene sulfonamide core, which is a well-known pharmacophore in medicinal chemistry. The presence of multiple substituents, including a cyano group, a phenyl ring, and methoxy groups, contributes to its complex chemical properties. These features not only make it an interesting subject for synthetic chemistry but also suggest potential biological activities that warrant further exploration.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their diverse biological activities. Sulfonamides have been widely used in the treatment of various diseases, including bacterial infections, diabetes, and cancer. The specific arrangement of functional groups in N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE may contribute to its ability to interact with biological targets in unique ways, potentially leading to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where the ability to modify molecular structures can significantly impact biological activity and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have provided powerful tools for predicting the biological activity of novel compounds. By leveraging these techniques, researchers can gain insights into how N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE may interact with biological targets such as enzymes and receptors. This approach has already led to the identification of several promising candidates for further experimental validation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, has been crucial in achieving the desired molecular structure. These techniques not only improve efficiency but also allow for the introduction of complex functionalities in a controlled manner.

As research continues to progress, the potential applications of N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE are likely to expand. Its unique structural features make it a valuable scaffold for developing new drugs targeting various diseases. Additionally, its role as an intermediate in synthetic chemistry underscores its importance in the broader pharmaceutical industry.

The development of novel sulfonamide-based drugs is often hampered by challenges such as poor solubility and low bioavailability. However, through structural optimization and formulation strategies, these issues can be addressed. The multifaceted nature of N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE provides opportunities to overcome these obstacles and bring new therapeutic options to patients in need.

In conclusion, N-(3-CYANO-5-PHENYL-2-FURYL)-4-METHOXY-N-[(4-METHOXYPHENYL)SULFONYL]BENZENESULFONAMIDE (CAS No 478045-60-2) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation. As advancements in synthetic chemistry and computational biology continue to evolve, the possibilities for utilizing this compound in drug development are likely to grow.